2-fluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C16H10FN3O3S/c17-13-7-2-1-6-12(13)15(21)19-16-18-14(9-24-16)10-4-3-5-11(8-10)20(22)23/h1-9H,(H,18,19,21)
• InChI Key: QWGBSZGFUGIUHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])F
• Molecular Formula: C16H10FN3O3S
• Molecular Weight: 343.3 g/mol

Description

“2-fluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide” is a chemical compound. It is known by registry numbers ZINC000002899121. This compound is available from various suppliers, including Specs, ChemBridge Corporation, ChemDiv, Inc., Vitas M Chemical Limited.

Molecular Structure Analysis

The molecular formula of “this compound” is C16H10FN3O3S, with an average mass of 343.332 Da and a monoisotopic mass of 343.042694 Da.

Scientific Research Applications

Solid-Phase Synthesis Applications

The compound has been utilized in the solid-phase synthesis of various chemical structures, demonstrating its role in facilitating the preparation of complex molecules. For example, its derivatives have been employed in the synthesis of 3,4,5-substituted 1,5-benzodiazepin-2-ones, highlighting its utility in generating compounds with potential therapeutic applications (Lee, Gauthier, & Rivero, 1999).

Radiopharmaceutical Development

In radiopharmaceutical research, fluorine-containing compounds, akin to 2-fluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide, have been synthesized for use as PET imaging agents . This includes the development of fluorine-18 labeled derivatives for imaging applications, such as studying serotonin levels and receptor distributions in the brain, demonstrating the compound's significance in advancing diagnostic imaging technologies (Lang et al., 1999).

Antimicrobial Screening

The synthesis and antimicrobial screening of novel compounds derived from this compound have been explored. These studies have led to the identification of compounds with potent antimicrobial activities, contributing to the search for new therapeutic agents against various bacterial and fungal infections (Jagtap et al., 2010).

Antitumor and Antimicrobial Analog Synthesis

Research has also focused on the synthesis of antitumor and antimicrobial analogs , where derivatives of this compound have shown promising activity. These studies underscore the potential of such compounds in developing new treatments for cancer and microbial infections, highlighting the chemical's utility in medicinal chemistry (Hutchinson et al., 2001).

Novel Sensing Mechanisms

The compound's derivatives have been investigated for their role in novel sensing mechanisms , particularly in detecting environmental and biological analytes. This includes the study of fluorescent chemosensors for aqueous fluoride, indicating the compound's utility in environmental monitoring and diagnostic assays (Chen et al., 2014).

Safety and Hazards

The safety data sheet for a similar compound, Benzamide, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity and is suspected of causing genetic defects.

Future Directions

The future directions for this compound could involve further studies to analyze its viability as a new antibacterial drug. It has shown good potential against K. pneumoniae and the analysis of cytotoxicity and mutagenicity shows favorable results for future in vivo toxicological tests.